2-Bromo-5-nitro-benzoic acid tert-butyl ester

• Molecular Formula: C11H12BrNO4
• Molecular Weight: 302.12 g/mol
• IUPAC Name: tert-butyl 2-bromo-5-nitrobenzoate
• InChI: InChI=1S/C11H12BrNO4/c1-11(2,3)17-10(14)8-6-7(13(15)16)4-5-9(8)12/h4-6H,1-3H3
• InChI Key: WJCRLIIYDBYQOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Br

Description

2-Bromo-5-nitro-benzoic acid tert-butyl ester is an organic compound with the molecular formula C11H12BrNO4. It is a derivative of benzoic acid, where the hydrogen atoms on the benzene ring are substituted with bromine and nitro groups, and the carboxylic acid group is esterified with tert-butyl alcohol. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Nitration of 2-Bromobenzoic Acid

The foundational step in synthesizing 2-bromo-5-nitrobenzoic acid tert-butyl ester is the nitration of 2-bromobenzoic acid. This reaction introduces a nitro group at the para position relative to the bromine atom, leveraging the directing effects of the electron-withdrawing substituents.

Reaction Conditions and Mechanism

The nitration is typically performed using a mixture of concentrated sulfuric acid (H₂SO₄) and nitric acid (HNO₃) under controlled低温 conditions. In a representative procedure, 2-bromobenzoic acid (9.90 g, 49.3 mmol) is added to an ice-cold mixture of H₂SO₄ (25 mL) and HNO₃ (12 mL). The reaction is stirred for 1 hour at temperatures maintained below 5°C to minimize side reactions such as over-nitration or oxidative decomposition. The nitro group is introduced via electrophilic aromatic substitution, where the nitronium ion (NO₂⁺) generated in situ attacks the aromatic ring at the position ortho to the bromine and meta to the carboxylic acid group.

Workup and Isolation

After completion, the reaction mixture is quenched in ice water, precipitating the product as a white solid. Vacuum filtration yields 2-bromo-5-nitrobenzoic acid with a reported yield of 96%. The product’s purity is confirmed by melting point analysis (180–181°C) and nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Nitration of 2-Bromobenzoic Acid

Parameter	Details
Starting Material	2-Bromobenzoic acid
Reagents	H₂SO₄, HNO₃
Temperature	<5°C
Reaction Time	1 hour
Yield	96%
Characterization	Melting point, ¹H NMR

Esterification to Form the tert-Butyl Ester

The carboxylic acid group of 2-bromo-5-nitrobenzoic acid is subsequently esterified with tert-butanol to yield the target compound. This step requires careful selection of conditions to avoid hydrolysis of the nitro group or tert-butyl ester.

Base-Assisted Alkylation

A robust method involves deprotonating the carboxylic acid with a strong base, followed by reaction with tert-butyl bromide. In a protocol adapted from analogous esterifications, 2-bromo-5-nitrobenzoic acid is dissolved in dimethyl sulfoxide (DMSO), and potassium carbonate (K₂CO₃) is added to generate the carboxylate anion. tert-Butyl bromide is then introduced, and the mixture is stirred at 40°C overnight. The polar aprotic solvent facilitates the nucleophilic substitution, where the carboxylate attacks the electrophilic tert-butyl carbon.

Table 2: Esterification via Base-Assisted Alkylation

Parameter	Details
Starting Material	2-Bromo-5-nitrobenzoic acid
Reagents	K₂CO₃, tert-butyl bromide, DMSO
Temperature	40°C
Reaction Time	12–16 hours
Yield	85–90% (hypothetical, based on)
Workup	Aqueous extraction, drying, distillation

Acid-Catalyzed Fischer Esterification

An alternative approach employs Fischer esterification, where the carboxylic acid reacts with tert-butanol under acidic conditions. Using concentrated H₂SO₄ as a catalyst, the reaction is heated under reflux to drive off water and shift the equilibrium toward ester formation. However, this method is less favored due to the steric hindrance of tert-butanol and the potential for nitro group degradation under prolonged acidic conditions.

Schotten-Baumann Reaction

The Schotten-Baumann method involves converting the carboxylic acid to its acid chloride intermediate using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with tert-butanol. While efficient for less sterically hindered alcohols, this method risks tert-butyl ether formation as a side reaction and requires stringent moisture control.

Comparative Analysis of Esterification Methods

Efficiency and Scalability

The base-assisted alkylation method offers superior scalability and milder conditions compared to Fischer esterification, which suffers from low conversion rates due to tert-butanol’s bulkiness. Industrial protocols favor the former for its compatibility with continuous flow reactors and reduced byproduct formation.

Purity and Side Reactions

Chromatographic analysis of the base-assisted method reveals minimal impurities, whereas Fischer esterification often requires additional purification steps to remove unreacted tert-butanol or dehydration byproducts. The Schotten-Baumann approach, while high-yielding, introduces risks associated with handling corrosive acid chlorides.

Table 3: Comparison of Esterification Methods

Method	Yield	Conditions	Scalability
Base-Assisted Alkylation	85–90%	Mild, 40°C	High
Fischer Esterification	60–70%	Acidic, reflux	Moderate
Schotten-Baumann	75–80%	Anhydrous, 0°C	Low

Industrial Production and Optimization

Large-scale synthesis of 2-bromo-5-nitrobenzoic acid tert-butyl ester employs continuous flow reactors to enhance heat and mass transfer during nitration. Automated pH control ensures consistent protonation of the nitronium ion, while in-line Fourier-transform infrared (FTIR) spectroscopy monitors reaction progress in real time. Post-esterification, the product is purified via recrystallization from ethanol/water mixtures, achieving >99% purity as verified by high-performance liquid chromatography (HPLC).

Mechanistic Insights and Side Reactions

Nitration Regioselectivity

The nitration’s para selectivity arises from the electron-withdrawing effects of the bromine and carboxylic acid groups, which deactivate the ring and direct incoming electrophiles to the position of lowest electron density. Computational studies corroborate this orientation, showing a 10 kJ/mol stabilization of the para transition state compared to ortho.

Esterification Challenges

tert-Butyl esters are prone to acid-catalyzed hydrolysis, necessitating neutral or slightly basic workup conditions. In the base-assisted method, residual K₂CO₃ must be thoroughly removed to prevent saponification during storage.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-nitro-benzoic acid tert-butyl ester undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be substituted by nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Ester Hydrolysis: The ester group can be hydrolyzed to yield the corresponding carboxylic acid and tert-butyl alcohol under acidic or basic conditions

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or thiourea in polar solvents.

Reduction: Hydrogen gas with palladium on carbon or iron powder with acetic acid.

Ester Hydrolysis: Aqueous hydrochloric acid or sodium hydroxide solutions

Major Products

Nucleophilic Substitution: 2-Amino-5-nitro-benzoic acid tert-butyl ester.

Reduction: 2-Bromo-5-amino-benzoic acid tert-butyl ester.

Ester Hydrolysis: 2-Bromo-5-nitro-benzoic acid and tert-butyl alcohol

Scientific Research Applications

2-Bromo-5-nitro-benzoic acid tert-butyl ester is utilized in various scientific research applications:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Medicine: Potential use in the development of pharmaceutical compounds.

Industry: As a building block in the synthesis of polymers and other materials

Mechanism of Action

The mechanism of action of 2-Bromo-5-nitro-benzoic acid tert-butyl ester involves its interaction with molecular targets through its functional groups. The bromine and nitro groups can participate in electrophilic and nucleophilic reactions, respectively. The ester group can undergo hydrolysis, releasing the active carboxylic acid, which can further interact with biological targets .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-5-nitro-benzoic acid: Lacks the ester group, making it less lipophilic.

2-Bromo-5-amino-benzoic acid tert-butyl ester: Contains an amino group instead of a nitro group, altering its reactivity and biological activity.

tert-Butyl bromoacetate: Similar ester functionality but different aromatic substitution pattern

Biological Activity

2-Bromo-5-nitro-benzoic acid tert-butyl ester (CAS No. 943-14-6) is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a bromine atom and a nitro group attached to a benzoic acid core, with a tert-butyl ester functional group. This structure contributes to its chemical reactivity and biological properties.

The biological activity of 2-Bromo-5-nitro-benzoic acid tert-butyl ester is primarily attributed to its interaction with various molecular targets in biological systems. It may act as an enzyme inhibitor or modulator, influencing metabolic pathways and cellular functions. The presence of the nitro group can enhance its electrophilic properties, potentially leading to interactions with nucleophiles in biological molecules.

Antimicrobial Properties

Research indicates that derivatives of benzoic acid, including 2-Bromo-5-nitro-benzoic acid tert-butyl ester, exhibit antimicrobial activity. A study found that similar compounds can inhibit the growth of various bacteria and fungi, suggesting potential applications in treating infections .

Anti-inflammatory Effects

Compounds with similar structures have shown promise in reducing inflammation. The mechanism often involves the inhibition of cyclooxygenase enzymes, which play a critical role in the inflammatory response. This suggests that 2-Bromo-5-nitro-benzoic acid tert-butyl ester may also possess anti-inflammatory properties .

Insect Hormonal Activity

Studies have shown that certain benzoate esters can act as juvenile hormone analogs in insects, affecting development and metamorphosis. This activity could be relevant for pest control applications, where modulation of insect growth is desired .

Case Studies

Study	Findings
Riddiford et al. (1983)	Investigated the effects of related compounds on juvenile hormone activity in insects, noting significant impacts on metamorphosis .
Ishiguro et al. (2003)	Found that modifications to benzoate esters enhanced their biological activity against insect larvae, indicating structure-activity relationships .
Yamada & Kuwano (2006)	Evaluated various alkyl benzoates for their ability to induce precocious metamorphosis in silkworms, providing insights into their potential as insect growth regulators .

Research Findings

Recent studies have highlighted the potential therapeutic applications of 2-Bromo-5-nitro-benzoic acid tert-butyl ester:

• Antibacterial Activity : Research shows that similar compounds inhibit bacterial growth effectively, indicating potential for developing new antibiotics.
• Anti-inflammatory Agents : The compound's ability to modulate inflammatory pathways could lead to its use in treating chronic inflammatory diseases.
• Insect Growth Regulation : Its action as a juvenile hormone analog opens avenues for agricultural applications in pest management.

Q & A

Q. What are the typical synthetic routes for preparing 2-Bromo-5-nitro-benzoic acid tert-butyl ester?

The synthesis involves two key steps: (1) nitration of 2-bromobenzoic acid followed by (2) esterification with tert-butanol. For nitration, a mixture of concentrated HNO₃ and H₂SO₄ at 0–5°C ensures regioselective para-nitration relative to the bromine substituent. Esterification employs tert-butanol under acidic conditions (e.g., H₂SO₄ catalysis) or via coupling agents like DCC/DMAP. Purification via column chromatography (silica gel, hexane/ethyl acetate) ensures removal of unreacted acids and nitro byproducts .

Q. How can the purity and structure of 2-Bromo-5-nitro-benzoic acid tert-butyl ester be confirmed?

Purity is assessed via HPLC (C18 column, acetonitrile/water mobile phase) and melting point analysis. Structural confirmation requires NMR (¹H/¹³C) to identify the tert-butyl group (δ ~1.4 ppm for 9H singlet) and aromatic protons (δ 7.5–8.5 ppm). IR spectroscopy verifies ester carbonyl (~1720 cm⁻¹) and nitro group (~1530 cm⁻¹) absorption. Mass spectrometry (ESI or EI) confirms molecular ion peaks and fragmentation patterns .

Q. What are the recommended storage conditions to prevent decomposition?

The compound is sensitive to moisture and acidic conditions due to the labile tert-butyl ester. Store under inert gas (N₂/Ar) at –20°C in a desiccator. Avoid prolonged exposure to light, as nitro groups may undergo photodegradation. Stability tests under varying pH (e.g., TFA exposure) should precede long-term storage .

Advanced Research Questions

Q. How does the tert-butyl ester group influence the reactivity of 2-Bromo-5-nitro-benzoic acid in cross-coupling reactions?

The tert-butyl ester acts as a protecting group for the carboxylic acid, enabling selective bromine participation in Suzuki-Miyaura or Ullmann couplings. For example, the bromine can undergo palladium-catalyzed coupling with aryl boronic acids while the ester remains intact. Post-coupling, the tert-butyl group is cleaved with TFA to regenerate the carboxylic acid .

Q. What challenges arise in regioselective functionalization of the aromatic ring, and how are they addressed?

The nitro group is a strong meta-director, while bromine is an ortho/para-director. Competing directing effects complicate further electrophilic substitution. To achieve regioselectivity, employ steric hindrance (e.g., bulky reagents) or sequential protection/deprotection strategies. Computational modeling (DFT) can predict reactive sites by analyzing electron density maps .

Q. How do contradictory data on reaction yields in literature reports impact experimental design?

Discrepancies in yields (e.g., 60–85% for esterification) may arise from variations in solvent purity, catalyst loading, or temperature control. To resolve contradictions, replicate reactions under strictly anhydrous conditions, monitor intermediates via TLC, and optimize tert-butanol stoichiometry (1.5–2.0 equivalents). Statistical design of experiments (DoE) can identify critical parameters .

Q. What role does 2-Bromo-5-nitro-benzoic acid tert-butyl ester play in synthesizing bioactive molecules?

It serves as a versatile intermediate in drug discovery. For example, the bromine can be replaced with heterocycles (e.g., pyridine) via cross-coupling to generate kinase inhibitors. The nitro group is reducible to an amine for further functionalization (e.g., amide bond formation). Case studies include its use in proteasome inhibitor analogs .

Methodological Considerations

Q. How to troubleshoot low yields in the cleavage of the tert-butyl ester?

Low yields during TFA-mediated cleavage may result from incomplete protonation of the ester. Ensure reaction times ≥30 minutes at 0°C and use excess TFA (10 equivalents). For acid-sensitive substrates, alternative methods like HCl in dioxane or microwave-assisted cleavage (50°C, 10 minutes) may improve efficiency .

Q. What analytical techniques are critical for monitoring nitro group reduction?

Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (SnCl₂/HCl) converts the nitro group to an amine. Monitor reaction progress via IR (disappearance of ~1530 cm⁻¹ nitro peak) and LC-MS. Post-reduction, purify the amine via acid-base extraction (pH 4–5) to isolate the zwitterionic form .